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This document provides detailed application notes and protocols for studying the complex
interactions between aerosols and clouds. Understanding these interactions is crucial for
climate modeling, atmospheric science, and assessing the environmental impact of various
airborne particles. The following sections detail in-situ, remote sensing, and laboratory-based
techniques, offering structured protocols and data presentation to aid in experimental design
and data analysis.

In-Situ Measurement Techniques

In-situ techniques involve direct measurements of aerosol and cloud properties using
instruments aboard aircraft, balloons, or at ground-based stations. These methods provide
high-resolution data on microphysical and chemical properties.

Cloud Condensation Nuclei (CCN) Counter

Application Note: The Cloud Condensation Nuclei (CCN) counter is a critical instrument for
guantifying the ability of aerosol particles to act as CCN, which are essential for cloud droplet
formation. The Droplet Measurement Technologies (DMT) CCN counter is a widely used
instrument that operates by exposing an aerosol sample to a specific supersaturation of water
vapor and counting the number of activated droplets.[1][2] This provides a direct measure of
the CCN concentration at various supersaturations, offering insights into how aerosol
populations can influence cloud droplet number concentration.
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Experimental Protocol: Operating a DMT CCN Counter (Model CCN-100/200)

This protocol outlines the standard operating procedure for a DMT CCN counter for field
measurements.[1][3][4]

1. Pre-Deployment Checks and Calibration:

o Flow Calibration: Calibrate the sample and sheath flow rates using a standard flowmeter.
Typical total flow is adjustable from 200-1000 sccm, with a sample-to-sheath flow ratio of
1:10.[1]

o Temperature Calibration: Verify the temperature sensors within the column are accurate to
ensure precise supersaturation control.

o Supersaturation Calibration: Perform a calibration using well-characterized ammonium
sulfate or sodium chloride aerosols. Generate monodisperse aerosols of a known size and
chemical composition, and measure the activation diameter at various temperature gradients
(and thus supersaturations). Compare the results with theoretical Kéhler curves to determine
the instrument's supersaturation profile.

2. Field Operation:

¢ Inlet Setup: Connect the instrument to an appropriate aerosol inlet designed to sample
particles in the desired size range while minimizing losses. For aircraft measurements, use
an isokinetic inlet.

¢ Instrument Warm-up: Allow the instrument to warm up for at least 30 minutes to ensure
stable temperatures in the column.

o Data Acquisition Software: Use the provided software to set the desired supersaturation
levels. The instrument can be operated in a single supersaturation mode or a scanning mode
to measure CCN spectra.[1]

o Data Logging: The software logs CCN concentration, temperature, pressure, and flow data.
Ensure data is being saved at the desired frequency (typically 1 Hz).[1]

3. Post-Processing and Data Analysis:

» Data Quality Control: Flag and remove data points collected during periods of unstable flow,
temperature, or pressure.

e Calculation of CCN Concentration: The instrument's software provides real-time CCN
concentrations.
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» Derivation of CCN Activity: By combining CCN concentration data with simultaneous
measurements of the total aerosol number size distribution (from a Scanning Mobility
Particle Sizer, for example), the activation fraction (the ratio of CCN to total particles) can be
calculated for different particle sizes and supersaturations.

Data Presentation:

. Measurement
Parameter Symbol Typical Values .
Uncertainty
CCN Number
) NCCN 10 - 10,000 cm-3 +10%
Concentration
Supersaturation S 0.1-1.0% +0.05% (absolute)
] Depends on sizing
Aerosol Size Dp 20 - 1000 nm )
Instrument
Depends on NCCN
Activation Fraction AF 0-1 and NCN
uncertainties
Experimental Workflow for CCN Measurement
Setup & Calibration
(Ammonium Sulfate)
L Field Operation Data Analysis
Temperature Calibration | Instrument Warm-up }—V (Sinsgi ?)krjgii:s:i.‘nrgli!\(/llgde) Dalaacg;;silion }—> Quality Control }—V Calculate CCN Concentration (—#| ?(?g];inAin/i;T\:nMgic?izf

Flow Calibration
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Workflow for CCN counter operation and data analysis.

Aerosol Mass Spectrometer (AMS)

Application Note: The Aerodyne Aerosol Mass Spectrometer (AMS) provides real-time, size-
resolved chemical composition of non-refractory submicron aerosol particles.[5][6] It is a
powerful tool for identifying the chemical species (organics, sulfate, nitrate, ammonium) that
constitute the aerosol population, which is crucial for understanding their hygroscopicity and
ability to act as CCN. The AMS works by vaporizing particles on a heated surface, followed by
electron impact ionization and mass analysis using a time-of-flight mass spectrometer.[7][8]

Experimental Protocol: Field Deployment of an Aerodyne AMS
This protocol provides a general procedure for operating an AMS during a field campaign.[8][9]
1. Pre-Deployment and Calibration:

e Tuning and Mass Calibration: Before deployment, tune the ion optics for optimal sensitivity
and perform a mass calibration using a known compound (e.qg., perfluorotributylamine).

« lonization Efficiency (IE) Calibration: Calibrate the ionization efficiency using size-selected,
pure ammonium nitrate particles. This is crucial for converting ion signals to mass
concentrations.

» Relative lonization Efficiency (RIE) Calibration: Determine the RIE for different chemical
species (e.g., sulfate, ammonium) relative to nitrate.

2. Field Operation:

¢ Inlet: Use a pressure-controlled inlet to ensure a constant sample flow rate into the
instrument, especially for aircraft deployments.

o Data Acquisition Modes: The AMS can be operated in different modes:

e Mass Spectrum (MS) Mode: Provides the average chemical composition of the aerosol
population.

o Particle Time-of-Flight (PToF) Mode: Provides size-resolved chemical composition by using a
chopper to modulate the particle beam.[8]

» Filter Blanks: Regularly perform filter blanks (sampling through a particle filter) to determine
the instrument background signal from gas-phase species.

o Data Logging: The AMS software logs mass spectra and particle time-of-flight data.
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. Data Analysis:

Data Analysis Software: Use the standard AMS analysis software (e.g., SQUIRREL and
PIKA in Igor Pro) for data processing.

Mass Concentration Calculation: Convert the raw ion signals to mass concentrations (in pg
m-3) using the IE and RIE calibration factors and the sample flow rate.

Source Apportionment: Apply statistical models like Positive Matrix Factorization (PMF) to
the organic aerosol mass spectra to identify and quantify different organic aerosol sources.

Data Presentation:

) . Lo Typical Mass Measurement
Chemical Species Abbreviation . .
Loading (pg m-3) Uncertainty

Organics Org 0.1-50 +30%
Sulfate SO4 0.1-20 +30%
Nitrate NO3 0.05 - 20 +30%
Ammonium NH4 0.05-10 +30%

Experimental Workflow for AMS Measurement

Setup & Calibration Field Operation

Relative lonization Efficiency (RIE) § .
Calibration Regular Filter Blanks Data Analysis

»| Data Processing with .
Standard Software }—» Calculate Mass Concentrations }—»

lonization Efficiency (IE) | _——®1  Data Acquisition
Calibration (MS and PToF modes)

Tuning & Mass Calibration

Source Apportionment (PMF)
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Workflow for AMS operation and data analysis.

Remote Sensing Techniques

Remote sensing techniques utilize satellite- and ground-based instruments to infer aerosol and
cloud properties over large spatial and temporal scales.

Satellite Remote Sensing (MODIS)

Application Note: The Moderate Resolution Imaging Spectroradiometer (MODIS) instrument on
NASA's Terra and Aqua satellites provides global daily observations of aerosol and cloud
properties.[10][11] By analyzing MODIS data products, researchers can investigate the large-
scale relationships between aerosol loading (Aerosol Optical Depth, AOD) and cloud properties
(e.g., cloud fraction, cloud droplet effective radius).

Protocol: Analyzing MODIS Data for Aerosol-Cloud Interactions

This protocol provides a workflow for retrieving and analyzing MODIS Level 2 AOD and cloud
products.[12][13]

1. Data Acquisition:

e Download MODIS Collection 6.1 Level 2 data products (MODO04_L2 for Terra, MYDO04_L2 for
Aqua for aerosols; MODO06_L2 and MYDOG6_L2 for clouds) from a NASA data archive (e.qg.,
LAADS DAAC).

2. Data Processing and Quality Control:

e Aerosol Data:

o Use the "Optical_Depth_Land_And_Ocean" Scientific Dataset (SDS).

o Apply the recommended Quality Assurance (QA) flags. For quantitative analysis over land,
use QA=3; over the ocean, use QA=1, 2, or 3.[13]

e Cloud Data:

e Use the "Cloud_Effective_Radius" and "Cloud_Optical_Thickness" SDSs.

o Apply the corresponding QA flags to ensure high-quality retrievals.

3. Data Analysis:
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o Collocation: Spatially and temporally collocate the aerosol and cloud data. This involves
averaging the data onto a common grid.

» Statistical Analysis: Investigate the statistical relationships between AOD and cloud
properties. For example, plot cloud droplet effective radius as a function of AOD for specific
cloud regimes (e.g., liquid water clouds with a specific range of liquid water path).

» Controlling for Meteorology: It is crucial to account for the influence of meteorological factors
(e.g., relative humidity, vertical velocity) on cloud properties, as these can covary with
aerosol loading and confound the interpretation of aerosol-cloud interactions.

Data Presentation:

Parameter MODIS Product Typical Range
Aerosol Optical Depth (550
MODO04_L2/MYDO04_L2 0.0-20
nm)
Cloud Droplet Effective Radius  MODO06_L2/MYDO06_L2 5-30 um
Cloud Optical Thickness MODO06_L2/MYDO06_L2 0-100
Cloud Fraction MODO06_L2/MYDO06_L2 0-1

MODIS Data Analysis Workflow

Data Acquisition & Processing Analysis Output

Download MODIS > Apply Quality > Collocate Aerosol > Statistical Analysis > Control for > Quantify Aerosol
Level 2 Data Assurance Flags and Cloud Data (e.g., AOD vs. Reff) Meteorological Covariations Indirect Effects

Click to download full resolution via product page

Workflow for analyzing MODIS data for aerosol-cloud interactions.

Ground-Based Remote Sensing (Lidar and Ceilometer)

Application Note: Ground-based active remote sensing instruments like lidars (Light Detection
and Ranging) and ceilometers provide high-resolution vertical profiles of aerosols and clouds.
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They are essential for determining the vertical structure of the atmosphere, including the
location of aerosol layers, cloud base and top heights, and the boundary layer height.

Protocol: Lidar/Ceilometer Data Processing for Cloud Boundary Detection

This protocol outlines the basic steps for processing lidar or ceilometer data to determine cloud
boundaries.[14][15][16]

1. Data Acquisition:

o Operate the lidar or ceilometer in a continuous, vertically pointing mode.
» Record the backscattered signal as a function of height and time.

2. Data Processing:

+ Noise Reduction: Apply appropriate noise reduction algorithms to the raw backscatter signal.

o Range Correction: Correct the signal for the range-squared dependence of the lidar
equation.

o Cloud Base Height Detection: Identify the cloud base height by finding the altitude where the
backscatter signal sharply increases above the background aerosol signal. Various
algorithms, such as the gradient method or thresholding, can be used.

3. Data Analysis:

o Cloud Top Height Detection: For optically thin clouds, the cloud top can sometimes be
identified as the altitude where the backscatter signal returns to the background level.

» Boundary Layer Height: The top of the atmospheric boundary layer can often be identified by
a sharp decrease in aerosol backscatter.

» Aerosol Layering: Analyze the vertical profile of the backscatter signal to identify distinct
aerosol layers and their altitudes relative to the cloud layers.

Data Presentation:
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Parameter Derivation Typical Range
Cloud Base Height Lidar/Ceilometer Backscatter 100 m - 10 km
] Lidar Backscatter (for thin
Cloud Top Height 200 m - 12 km
clouds)
Boundary Layer Height Lidar/Ceilometer Backscatter 100 m - 3 km

Lidar/Ceilometer Data Processing Workflow

Analysis

Identification of
Aerosol Layers

Data Acquisition & Processing

Boundary Layer Height
Determination

Continuous Vertical

Backscatter Measurement Noise Reduction & Range Correction

Cloud Base Height Detection
(Gradient/Threshold Method)

Click to download full resolution via product page

Workflow for processing lidar/ceilometer data.

Laboratory Studies

Laboratory experiments provide a controlled environment to investigate fundamental aerosol-
cloud interaction processes, such as ice nucleation, under specific and reproducible conditions.

Heterogeneous Ice Nucleation

Application Note: The formation of ice in clouds is often initiated by ice nucleating particles
(INPs). Laboratory studies using instruments like the SPectrometer for Ice Nuclei (SPIN) allow
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for the investigation of the ice nucleating properties of different aerosol types under

atmospherically relevant temperature and humidity conditions.[17][18][19]

Protocol: Investigating Heterogeneous Ice Nucleation with the SPIN Instrument

This protocol describes a typical experiment to measure the ice nucleation efficiency of an
aerosol sample using the SPIN chamber.[17][18][19][20]

[EEN

. Instrument Preparation:

Icing the Walls: Coat the inner walls of the SPIN chamber with a thin, uniform layer of ice.
Temperature and Flow Control: Set the temperatures of the warm and cold walls to achieve
the desired temperature and supersaturation profile along the centerline of the chamber
where the aerosol sample flows.

. Aerosol Generation and Introduction:

Aerosol Generation: Generate the aerosol of interest (e.g., mineral dust, soot) using an
appropriate method (e.g., atomizer, combustion source).

Size Selection: Use a Differential Mobility Analyzer (DMA) to select a monodisperse aerosol
population of a specific size.

Aerosol Injection: Introduce the size-selected aerosol into the SPIN chamber through the
sample inlet.

. lce Nucleation Measurement:

Particle Detection: An optical particle counter at the outlet of the chamber detects and sizes
the particles. Depolarization measurements help to distinguish between spherical liquid
droplets and aspherical ice crystals.

Supersaturation Scan: Vary the temperature difference between the walls to scan through a
range of supersaturations at a constant temperature.

Data Acquisition: Record the number concentration of total particles, activated ice crystals,
and liquid droplets as a function of temperature and supersaturation.

. Data Analysis:

Activated Fraction: Calculate the activated fraction of ice nuclei as the ratio of the ice crystal
concentration to the total aerosol concentration.
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e Onset Conditions: Determine the onset supersaturation and temperature at which a specific
fraction of the aerosol population (e.g., 0.1%) has nucleated ice.

 Ice Nucleation Active Site (INAS) Density: Calculate the INAS density to normalize the ice
nucleation activity by the aerosol surface area, allowing for comparison between different
aerosol types and studies.

Data Presentation:

Parameter Symbol Typical Values
Temperature T -51t0-40 °C

Ice Supersaturation Sice 1.0-15
Activated Fraction AFice 10-6-1

INAS Density ns 105 -1012 m-2

Ice Nucleation Experiment Workflow

Setup

SPIN Chamber Preparation N N
(Icing, T & Flow Control) Experiment Data Analysis
< ‘ Inject Aerosol into SPIN }—»‘ Perform Supersaturation Scan }—»‘ Detect Ice Crystals & Droplets ‘—»‘ Calculate Activated Fraction }—»‘ Determine Onset Conditions ‘—»‘ Calculate INAS Density
Aerosol Generation
& Size Selection

Click to download full resolution via product page

Workflow for a laboratory ice nucleation experiment.

Summary of Field Campaign Data

The following table summarizes typical quantitative data obtained from various field campaigns
focused on aerosol-cloud interactions. These campaigns provide valuable datasets for model
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evaluation and process studies.

Field
Campaign

Location

Key Measured
Parameters

Typical CCN

(cm-3)

Typical Nd
(cm-3)

SOCRATES[21]
[22][23]

Southern Ocean

Cloud
microphysics,
aerosol
properties,

radiation

50 - 300

50 - 250

MAGIC[24][25]

Northeast Pacific

Stratocumulus
properties,
aerosol

composition

100 - 500

100 - 400

CLARIFY[26][27]
[28][29][30]

Southeast
Atlantic

Biomass burning
aerosol,
stratocumulus

interactions

500 - 2000

200 - 800

ACTIVATE

Western North
Atlantic

Aerosol-cloud-
meteorology

interactions

100 - 1000

100 - 600

MAC[31][32]

Coastal
Antarctica

Supercooled
liquid clouds,
aerosol

composition

30 - 150

30 - 200

Note: Values are approximate and can vary significantly depending on specific meteorological

conditions and aerosol sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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